Cas no 63735-42-2 (2-Naphthalenesulfinic acid, sodium salt)

• Product Name: 2-Naphthalenesulfinic acid, sodium salt
• CAS No: 63735-42-2
• MF: C₁₀H₇NaO₂S
• MW: 214.216152429581
• MDL: MFCD11618060
• CID: 1667612
• PubChem ID: 23675619
• Update Time: 2025-04-24

2-Naphthalenesulfinic acid, sodium salt Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenesulfinic acid, sodium salt
• sodiumnaphthalen-2-ylsulfinate
• Sodium naphthalene-2-sulfinate
• 63735-42-2
• SCHEMBL1583769
• 2-Naphthalenesulfinicacidsodiumsalt
• EN300-722457
• 2-Naphthalenesulfinic acid sodium salt
• MFCD11618060
• JGGFVSGYTHUAOQ-UHFFFAOYSA-M
• 2-naphthyl sulfinic acid sodium salt
• sodium 2-naphthylsulfinate
• sodium;naphthalene-2-sulfinate
• E84183

• MDL： MFCD11618060
• Inchi： 1S/C10H8O2S.Na/c11-13(12)10-6-5-8-3-1-2-4-9(8)7-10;/h1-7H,(H,11,12);/q;+1/p-1
• InChI Key： JGGFVSGYTHUAOQ-UHFFFAOYSA-M
• SMILES： S(C1=CC=C2C=CC=CC2=C1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 214.00644492g/mol
• Monoisotopic Mass: 214.00644492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 2-Naphthalenesulfinic acid, sodium salt

Introduction to 2-Naphthalenesulfinic Acid, Sodium Salt (CAS No. 63735-42-2)

The compound 2-Naphthalenesulfinic Acid, Sodium Salt (commonly referred to as Sodium 2-Naphthalenesulfinate) is a derivative of naphthalene, a polycyclic aromatic hydrocarbon with significant applications in various industries. This compound is represented by the CAS registry number 63735-42-2 and is widely recognized for its unique chemical properties and versatility in different fields. The molecule consists of a naphthalene ring system with a sulfinic acid group (-SO₂H) attached at the second position, which is further neutralized by a sodium ion (Na⁺), forming the sodium salt.

Sodium 2-Naphthalenesulfinate is primarily used as an intermediate in the synthesis of various organic compounds, particularly in the pharmaceutical and agrochemical industries. Its structure makes it an ideal precursor for the production of naphthoquinones, which are known for their antioxidant and anti-inflammatory properties. Recent studies have highlighted its potential in the development of novel drugs targeting chronic diseases such as cancer and neurodegenerative disorders.

One of the most notable applications of Sodium 2-Naphthalenesulfinate is in the synthesis of naphthoquinone derivatives, which have shown promising results in preclinical trials. For instance, researchers have reported that certain derivatives exhibit potent inhibitory effects on enzymes like cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes. These findings suggest that Sodium 2-Naphthalenesulfinate could serve as a valuable building block for developing anti-inflammatory agents with improved efficacy and reduced side effects.

In addition to its role in drug discovery, Sodium 2-Naphthalenesulfinate has also found applications in the field of materials science. Recent advancements have demonstrated its potential as a precursor for synthesizing advanced materials such as conductive polymers and organic semiconductors. These materials are highly sought after for their applications in electronic devices, sensors, and energy storage systems.

From a synthetic perspective, Sodium 2-Naphthalenesulfinate is typically prepared through sulfonation reactions involving naphthalene or its derivatives. The reaction conditions are carefully optimized to ensure high yields and selectivity. Recent research has focused on developing greener and more sustainable methods for synthesizing this compound, such as using microwave-assisted synthesis or catalytic systems that minimize waste generation.

The chemical stability and reactivity of Sodium 2-Naphthalenesulfinate make it an attractive candidate for various chemical transformations. For example, it can undergo nucleophilic substitution reactions to form substituted naphthalsulfonamides, which have potential applications in drug delivery systems. Furthermore, its ability to act as both an electrophile and nucleophile makes it versatile in organic synthesis.

From an environmental standpoint, the use of Sodium 2-Naphthalenesulfinate has been scrutinized due to concerns over its potential impact on ecosystems. However, recent studies have shown that its biodegradability can be enhanced through specific chemical modifications, reducing its environmental footprint.

In conclusion, Sodium 2-Naphthalenesulfinate (CAS No. 63735-42-2) is a multifaceted compound with diverse applications across various scientific disciplines. Its role as an intermediate in drug discovery and materials science underscores its importance in modern chemistry. As research continues to uncover new synthetic routes and applications for this compound, its significance in both academic and industrial settings is expected to grow further.